Cas no 1214369-57-9 (2-Fluoro-3,5-bis(2-fluorophenyl)pyridine)
2-Fluoro-3,5-bis(2-fluorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-3,5-bis(2-fluorophenyl)pyridine
- 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine
-
- Inchi: 1S/C17H10F3N/c18-15-7-3-1-5-12(15)11-9-14(17(20)21-10-11)13-6-2-4-8-16(13)19/h1-10H
- InChI Key: CCAUMKFEKKKTKP-UHFFFAOYSA-N
- SMILES: FC1C(C2C=CC=CC=2F)=CC(=CN=1)C1C=CC=CC=1F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 338
- XLogP3: 4.7
- Topological Polar Surface Area: 12.9
2-Fluoro-3,5-bis(2-fluorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025550-250mg |
2-Fluoro-3,5-bis(2-fluorophenyl)pyridine |
1214369-57-9 | 97% | 250mg |
$727.60 | 2023-09-04 | |
| Alichem | A023025550-500mg |
2-Fluoro-3,5-bis(2-fluorophenyl)pyridine |
1214369-57-9 | 97% | 500mg |
$989.80 | 2023-09-04 | |
| Alichem | A023025550-1g |
2-Fluoro-3,5-bis(2-fluorophenyl)pyridine |
1214369-57-9 | 97% | 1g |
$1848.00 | 2023-09-04 |
2-Fluoro-3,5-bis(2-fluorophenyl)pyridine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine
Introduction to 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine (CAS No. 1214369-57-9)
2-Fluoro-3,5-bis(2-fluorophenyl)pyridine, with the CAS number 1214369-57-9, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a pyridine ring substituted with fluorine atoms and two 2-fluorophenyl groups. The strategic placement of these substituents imparts unique chemical and biological properties, making it a valuable candidate for various applications.
The molecular formula of 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine is C16H9F3N, and its molecular weight is approximately 278.24 g/mol. The compound's high degree of fluorination contributes to its stability and lipophilicity, which are crucial factors in drug design and development. These properties enhance its ability to cross biological membranes, thereby improving its bioavailability and pharmacokinetic profile.
In recent years, 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine has been the subject of extensive research due to its potential therapeutic applications. One notable area of interest is its use as a building block in the synthesis of novel pharmaceuticals. The compound's structural flexibility allows for the introduction of various functional groups, which can be tailored to target specific biological pathways or receptors. For instance, studies have shown that derivatives of 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine exhibit promising activity against certain types of cancer cells, making them potential candidates for anticancer drug development.
Beyond its use in drug discovery, 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine has also been explored for its applications in materials science and chemical synthesis. Its robust chemical structure and high reactivity make it an excellent starting material for the synthesis of complex organic molecules. Researchers have utilized this compound to develop new catalysts and ligands that enhance the efficiency and selectivity of various chemical reactions.
In the realm of medicinal chemistry, the ability to fine-tune the properties of 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine through structural modifications has opened up new avenues for drug optimization. For example, recent studies have focused on optimizing the solubility and metabolic stability of derivatives derived from this compound. These efforts aim to improve their therapeutic efficacy while minimizing potential side effects.
The biological activity of 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine has been extensively evaluated in both in vitro and in vivo models. In vitro studies have demonstrated that certain derivatives exhibit potent inhibitory effects on key enzymes involved in disease pathways. For instance, one derivative was found to inhibit the activity of a specific kinase implicated in cancer progression. In vivo studies have further confirmed these findings, showing that these compounds can effectively reduce tumor growth in animal models.
The safety profile of 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine and its derivatives is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that these compounds exhibit favorable toxicity profiles, with minimal adverse effects observed at therapeutic doses. This favorable safety profile makes them promising candidates for further clinical development.
In conclusion, 2-Fluoro-3,5-bis(2-fluorophenyl)pyridine (CAS No. 1214369-57-9) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure and versatile properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding and treatment of various diseases.
1214369-57-9 (2-Fluoro-3,5-bis(2-fluorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)